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Compound of Interest

Compound Name: ERG240

Cat. No.: B10830378 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of chemical reagents is paramount to ensuring a safe and compliant

laboratory environment. This guide provides a comprehensive overview of the recommended

disposal procedures for ERG240, a selective inhibitor of the enzyme branched-chain

aminotransferase 1 (BCAT1).

ERG240, identified with CAS number 1415683-79-2 and chemical formula C7H11NaO3, is a

water-soluble, structural analogue of the amino acid leucine. While a specific Safety Data

Sheet (SDS) for ERG240 is not publicly available, general safety principles for the disposal of

non-hazardous, water-soluble organic salts and amino acid analogues can be applied. It is

crucial to note that all procedures must be conducted in accordance with institutional policies

and local regulations. Always consult with your institution's Environmental Health and Safety

(EHS) department for specific guidance.

Immediate Safety and Handling Considerations
Before initiating any disposal procedures, ensure you are wearing the appropriate Personal

Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant

gloves. All handling of ERG240, particularly in its solid form, should be performed in a well-

ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.

Step-by-Step Disposal Procedures
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The proper disposal method for ERG240 depends on its physical state (solid or liquid) and

whether it is contaminated with other hazardous materials.

Solid ERG240 Waste:

Waste Identification and Segregation: Unused, expired, or contaminated solid ERG240
should be collected in a clearly labeled, sealed container designated for non-hazardous

chemical waste. Avoid mixing with other chemical waste streams unless compatibility has

been verified.

Disposal as Non-Hazardous Waste: In many cases, small quantities of non-hazardous solid

waste can be disposed of in the regular laboratory trash, provided it is not contaminated with

any hazardous materials.[1][2] However, this is highly dependent on institutional and local

regulations.

Consult EHS: Prior to disposal, it is imperative to consult with your institution's EHS

department to confirm the appropriate disposal route for non-hazardous chemical solids.

Aqueous Solutions of ERG240:

Neutralization (if necessary): While ERG240 is not expected to be highly acidic or basic, it is

good laboratory practice to check the pH of the solution. If the pH is outside the neutral

range (typically 6-8), it should be neutralized with a suitable acid or base.

Dilution: For small quantities of uncontaminated ERG240 solutions, dilution with a large

volume of water (at least 20-fold) is a common practice before drain disposal.[3][4]

Drain Disposal: Following dilution, the solution may be permissible for drain disposal with

copious amounts of running water.[1][3][4] This method is generally acceptable for water-

soluble, non-toxic organic compounds. However, this is subject to local wastewater

regulations and institutional policies.

Prohibited Disposals: Never dispose of ERG240 solutions down the drain if they are mixed

with heavy metals, solvents, or other hazardous chemicals.

Contaminated Materials:
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Any materials that have come into contact with ERG240, such as pipette tips, gloves, and

weighing paper, should be considered chemically contaminated waste. These items should be

collected in a designated, clearly labeled waste container and disposed of according to your

institution's chemical waste procedures.

Quantitative Data for Disposal
At present, there is no publicly available quantitative data specifically for the disposal of

ERG240. The following table summarizes the general guidelines for similar non-hazardous,

water-soluble organic compounds.

Parameter Guideline Source

pH Range for Drain Disposal 5.5 - 11.0 University of Otago

Concentration for Drain

Disposal
Dilute aqueous solutions University of Otago

Incompatible Waste for Mixing
Strong acids, bases, oxidizing

agents, and reactive chemicals
General Laboratory Safety

Disposal Workflow Diagram
The following diagram illustrates the general decision-making process for the proper disposal of

ERG240.
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A flowchart outlining the decision-making process for ERG240 disposal.

By adhering to these general guidelines and, most importantly, consulting with your institution's

safety professionals, you can ensure the safe and compliant disposal of ERG240, fostering a

secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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